Cas no 2320573-34-8 (2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide)

• Product Name: 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide
• CAS No: 2320573-34-8
• MF: C₁₄H₁₈FNO₃S
• MW: 299.361026287079
• CID: 6225238
• PubChem ID: 132451537
• Update Time: 2025-08-05

2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide
• AKOS040704958
• 2-fluoro-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}benzamide
• 2-fluoro-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzamide
• 2320573-34-8
• 2-fluoro-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]benzamide
• F6571-3218

• Inchi： 1S/C14H18FNO3S/c15-12-4-2-1-3-11(12)13(18)16-9-14(19-7-6-17)5-8-20-10-14/h1-4,17H,5-10H2,(H,16,18)
• InChI Key： JJLBPPUMCXDDJQ-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=CC=CC=2F)=O)(C1)OCCO

Computed Properties

• Exact Mass: 299.09914277g/mol
• Monoisotopic Mass: 299.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide

2-Fluoro-N-{3-(2-Hydroxyethoxy)Thiolan-3-Ylmethyl}Benzamide (CAS No: 2320573-34-8)

The compound 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide (CAS No: 2320573-34-8) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility. The CAS registry number, 2320573-34-8, uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise communication among researchers and industries.

The molecular structure of 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide is characterized by a benzamide core with a fluoro substituent at the 2-position of the benzene ring. The thiolane ring, also known as tetrahydrothiophene, introduces a unique sulfur-containing cyclic ether structure, which is further substituted with a hydroxyethoxy group. This substitution pattern enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems and therapeutic agents.

Recent studies have highlighted the importance of sulfur-containing heterocycles like thiolane in medicinal chemistry. The thiolan ring in this compound contributes to its stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. The presence of the hydroxyethoxy group introduces additional hydrophilic properties, further enhancing its pharmacokinetic profile.

The synthesis of 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiolane ring through sulfur-based cyclization reactions, followed by functionalization with the hydroxyethoxy group and subsequent coupling with the fluoro-substituted benzamide moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways involved in oxidative stress and inflammation. Additionally, its structural features make it a potential candidate for targeting specific receptors or enzymes in oncology and neurodegenerative diseases.

From an analytical standpoint, the characterization of CAS No: 2320573-34-8 has been achieved using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm the compound's molecular structure and purity, providing essential data for regulatory compliance and quality control in manufacturing processes.

Looking ahead, ongoing research is focused on exploring the pharmacodynamic properties of this compound in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for its potential translation into clinical trials. The integration of computational chemistry tools with experimental studies is expected to further elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, 2-fluoro-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}benzamide (CAS No: 2320573-34-8) represents a cutting-edge advancement in organic synthesis with promising applications in drug development. Its unique structural features, combined with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable asset in the pursuit of innovative therapeutic solutions.